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Compound of Interest

Compound Name: Silver phosphide

Cat. No.: B1148178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of silver phosphide (Ag₃P), a binary

inorganic compound. It details the compound's fundamental chemical properties, including its

molecular formula and molar mass, and presents a detailed experimental protocol for its

synthesis.

Core Compound Data: Silver Phosphide
Silver phosphide is composed of silver (Ag) and phosphorus (P). The quantitative details of

this compound are summarized below for clarity and quick reference.

Property Value Reference

Molecular Formula Ag₃P [1][2]

IUPAC Name Trisilver(I) phosphide [2]

Molar Mass 354.58 g/mol

Note: The molar mass is calculated using the atomic weights of silver (107.87 g/mol ) and

phosphorus (30.97 g/mol ).
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Synthesis of Silver Phosphide: An Experimental
Protocol
Silver phosphide can be synthesized via several methods, including the direct combination of

the elements at high temperatures and the reduction of silver salts in the presence of a

phosphorus source.[3] A common and effective laboratory-scale method involves the reaction

of a soluble silver salt, such as silver nitrate, with phosphine gas.[3][4] This reaction results in

the precipitation of silver phosphide.

Reaction Equation:
3AgNO₃(aq) + PH₃(g) → Ag₃P(s) + 3HNO₃(aq)

Materials and Equipment:
Silver nitrate (AgNO₃)

Deionized water

Phosphine gas (PH₃) source

Reaction flask (e.g., a three-neck round-bottom flask)

Gas inlet tube

Stirring apparatus (magnetic stirrer and stir bar)

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Fume hood

Experimental Procedure:
Preparation of Silver Nitrate Solution: Prepare an aqueous solution of silver nitrate (AgNO₃)

of the desired concentration in the reaction flask.
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Setup: Place the reaction flask in a fume hood and set it upon a magnetic stirrer with a stir

bar inside. Insert a gas inlet tube into one of the necks of the flask, ensuring its end is below

the surface of the silver nitrate solution.

Reaction: While stirring the solution, carefully bubble phosphine gas (PH₃) through the silver

nitrate solution.

Precipitation: As the phosphine gas reacts with the silver nitrate, a precipitate of silver
phosphide (Ag₃P) will form.[4][5]

Completion: Continue bubbling the gas through the solution until the precipitation appears to

be complete.

Isolation: Turn off the phosphine gas flow and remove the gas inlet tube. Isolate the silver
phosphide precipitate from the solution by vacuum filtration.

Washing: Wash the precipitate with deionized water to remove any unreacted silver nitrate

and nitric acid byproduct.

Drying: Dry the collected silver phosphide in a drying oven at a suitable temperature to

remove residual water.

Safety Precaution: Phosphine is a toxic and flammable gas. This procedure must be performed

by trained personnel in a well-ventilated fume hood.

Experimental Workflow: Synthesis of Silver
Phosphide
The following diagram illustrates the key stages in the synthesis of silver phosphide via the

precipitation method described above.
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Experimental Workflow for Ag₃P Synthesis
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Caption: Workflow for the synthesis of silver phosphide.

Logical Relationship of Silver Phosphide
Components
The diagram below outlines the basic structural relationship of the elements within silver
phosphide, starting from the constituent ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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